Cas no 339029-80-0 (Methyl 1-(3-Chlorophenyl)-4-hydroxy-6-oxo-1,6-dihydro-3-pyridazinecarboxylate)

Methyl 1-(3-Chlorophenyl)-4-hydroxy-6-oxo-1,6-dihydro-3-pyridazinecarboxylate is a pyridazine derivative with notable applications in pharmaceutical and agrochemical research. Its structural features, including the chlorophenyl and carboxylate ester groups, contribute to its reactivity and potential as an intermediate in synthetic chemistry. The compound’s hydroxyl and carbonyl functionalities enhance its utility in forming hydrogen bonds and participating in condensation reactions. Its stability under standard conditions and well-defined purity make it suitable for precise experimental work. Researchers value this compound for its role in developing biologically active molecules, particularly in studies targeting enzyme inhibition or ligand design. Proper handling and storage are recommended to maintain its integrity.

Methyl 1-(3-Chlorophenyl)-4-hydroxy-6-oxo-1,6-dihydro-3-pyridazinecarboxylate structure

339029-80-0 structure

Product Name:Methyl 1-(3-Chlorophenyl)-4-hydroxy-6-oxo-1,6-dihydro-3-pyridazinecarboxylate

CAS No:339029-80-0

MF:C₁₂H₉ClN₂O₄

MW:280.663861989975

MDL:MFCD00141205

CID:3143116

PubChem ID:54678800

Update Time:2025-11-04

Methyl 1-(3-Chlorophenyl)-4-hydroxy-6-oxo-1,6-dihydro-3-pyridazinecarboxylate Chemical and Physical Properties

Names and Identifiers

- <br>Methyl 1-(3-chlorophenyl)-4-hydroxy-6-oxo-1,6-dihydro-3-pyridazinecarboxyla te
- MFCD00141205
- methyl 1-(3-chlorophenyl)-4-hydroxy-6-oxo-1,6-dihydro-3-pyridazinecarboxylate
- AKOS005071072
- 8G-027
- Methyl 1-(3-chlorophenyl)-4-hydroxy-6-oxo-1,6-dihydropyridazine-3-carboxylate
- 339029-80-0
- Methyl 1-(3-chlorophenyl)-4-hydroxy-6-oxo-1,6- dihydro-3-pyridazinecarboxylate
- Oprea1_267760
- methyl 1-(3-chlorophenyl)-4-hydroxy-6-oxopyridazine-3-carboxylate
- Methyl1-(3-chlorophenyl)-4-hydroxy-6-oxo-1,6-dihydropyridazine-3-carboxylate
- Methyl 1-(3-Chlorophenyl)-4-hydroxy-6-oxo-1,6-dihydro-3-pyridazinecarboxylate
- MDL： MFCD00141205
- Inchi： 1S/C12H9ClN2O4/c1-19-12(18)11-9(16)6-10(17)15(14-11)8-4-2-3-7(13)5-8/h2-6,16H,1H3
- InChI Key： CKECTAREXPOXQA-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)N1C(C=C(C(C(=O)OC)=N1)O)=O

Computed Properties

Exact Mass: 280.0250845Da
Monoisotopic Mass: 280.0250845Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 461
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 79.2Å²

Experimental Properties

Density: 1.5±0.1 g/cm3
Melting Point: 134-136°C
Boiling Point: 428.8±55.0 °C at 760 mmHg
Flash Point: 213.1±31.5 °C
Vapor Pressure: 0.0±1.1 mmHg at 25°C

Methyl 1-(3-Chlorophenyl)-4-hydroxy-6-oxo-1,6-dihydro-3-pyridazinecarboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 1-(3-Chlorophenyl)-4-hydroxy-6-oxo-1,6-dihydro-3-pyridazinecarboxylate Pricemore >>

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abcr	AB157219-1 g	Methyl 1-(3-chlorophenyl)-4-hydroxy-6-oxo-1,6-dihydro-3-pyridazinecarboxylate; .	339029-80-0		1 g	€315.00	2023-07-20
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